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Compound of Interest

Compound Name: Isobutyl benzoate

Cat. No.: B106509

An In-depth Technical Guide to Isobutyl Benzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isobutyl benzoate, a versatile
organic compound with applications spanning the pharmaceutical, cosmetic, and flavor
industries. This document outlines its chemical identity, physicochemical properties, synthesis
protocols, and key applications relevant to research and development.

Chemical Identity
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Identifier Value
CAS Number 120-50-3[1][2][3][41[51[6]1[7]
IUPAC Name 2-methylpropyl benzoate[2][4][6][7]
Isobutyl benzoate, Benzoic acid isobutyl ester,
Synonyms Benzoic acid, 2-methylpropyl ester[2][4][5][6][7]

[8]

Molecular Formula

C11H1402[1][2][3][41[5]

Molecular Weight 178.23 g/mol [1][2][3][5]

nChi INChl=1S/C11H1402/c1-9(2)8-13-11(12)10-6-4-
3-5-7-10/h3-7,9H,8H2,1-2H3[2][4]

InChlKey KYZHGEFMXZOSJN-UHFFFAOYSA-N[2][4]

SMILES C(OCC(C)C)(=0)C1=CC=CC=C1[?]

Physicochemical Properties

Isobutyl benzoate is a colorless to pale yellow liquid characterized by a pleasant, fruity, and

floral-leafy odor.[2][9] It is relatively non-polar, which contributes to its solubility in organic

solvents and limited solubility in water.[2]
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Property Value Source

Colorless to almost colorless
Appearance o [2][5]
clear liquid

Floral-leafy, reminiscent of

rose and geranium; sweet,
Odor _ [9][10][11]
fruity, musty, powdery,

balsamic
Boiling Point 241-242 °C [519]
Density 0.996 g/mL at 25 °C [519]
Refractive Index 1.495 at 20 °C [5119]
Flash Point 205 °F (96.11 °C) [51[11]
Longevity on Smelling Strip > 16 hours [10]

Synthesis of Isobutyl Benzoate

Isobutyl benzoate is primarily synthesized through the esterification of benzoic acid with
isobutanol.[8][12] This reaction is typically catalyzed by an acid.[12] An alternative method
involves the transesterification between methyl benzoate and isobutyl alcohol.

Experimental Protocol: Acid-Catalyzed Esterification

This protocol describes the synthesis of isobutyl benzoate from benzoic acid and isobutyl
alcohol using sulfuric acid as a catalyst.

Materials:

Benzoic acid

Isobutyl alcohol (2-methylpropan-1-ol)

Acetonitrile

Sulfuric acid (98%)
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20% Sodium carbonate solution

Dichloromethane (CH2CI2)

Water

Anhydrous sodium sulfate

Procedure:

To a well-stirred mixture of benzoic acid (80 mmol), isobutyl alcohol (90 mmol), and
acetonitrile (162 mmol), add sulfuric acid (98%, 94 mmol, 5 mL) at room temperature.[1]

e Slowly heat the mixture to 80-85 °C and maintain this temperature for 16-18 hours.[1]
 After the reaction is complete, cool the mixture.[1]

e Add 20% sodium carbonate solution (100 mL) to the cooled reaction mixture.[1]

o Extract the product with dichloromethane (50 mL x 2).[1]

e Combine the organic layers and wash with water (100 mL).[1]

e Dry the organic layer over anhydrous sodium sulfate.[1]

o Concentrate the solution under reduced pressure to obtain isobutyl benzoate.[1]

« If necessary, purify the product using silica gel chromatography with a mixture of ethyl
acetate and petroleum ether (1:9) as the eluent.[1]

Experimental Workflow: Synthesis of Isobutyl Benzoate
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Caption: Workflow for the synthesis of isobutyl benzoate via acid-catalyzed esterification.

Applications in Research and Development

While isobutyl benzoate is widely known for its use in fragrances and flavors, its properties as
a solvent and plasticizer are also of interest to researchers and drug development
professionals.[2][5][10][11][13][14]

¢ Solvent: Its ester functionality and relatively low polarity make it a suitable solvent for a
variety of organic compounds.[2][13][14] It can be used in the formulation of coatings,
adhesives, and as a medium for chemical reactions.[2]

e Preservative: Benzoate esters, including isobutyl benzoate, have preservative properties,
protecting cosmetic and other formulations from microbial spoilage.[13][14]

» Fragrance and Flavoring Agent: In the context of drug development, it can be used as an
excipient to mask unpleasant odors or tastes in formulations.[5][10][11][14] The Food and
Drug Administration (FDA) permits its use as a flavoring agent for direct addition to food.[14]

» Plasticizer: Isobutyl benzoate can be used as a plasticizer.[2]

Logical Relationships in Application
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Caption: Relationship between isobutyl benzoate's properties and its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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